Cas no 102338-86-3 (1,3-Benzenediol,5-pentadecyl-, 1,3-bis(hydrogen sulfate))

• Product Name: 1,3-Benzenediol,5-pentadecyl-, 1,3-bis(hydrogen sulfate)
• CAS No: 102338-86-3
• MF: C₂₁H₃₆O₈S₂
• MW: 480.635745048523
• CID: 170461
• PubChem ID: 20507719
• Update Time: 2025-04-19

1,3-Benzenediol,5-pentadecyl-, 1,3-bis(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,5-pentadecyl-, 1,3-bis(hydrogen sulfate)
• 1,3-Benzenediol,5-pentadecyl-, bis(hydrogen sulfate) (9CI)
• 5-pentadecylbenzene-1,3-diol,sulfo hydrogen sulfate
• SCHEMBL11165185
• BRN 2682664
• Panosialin-IA
• Resorcinol, 5-pentadecyl-, disulfate (ester)
• 102338-86-3
• Panosialin B
• CHEBI:199420
• CHEMBL3598229
• (3-pentadecyl-5-sulooxyphenyl) hydrogen sulate

• Inchi： 1S/C21H36O8S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-16-20(28-30(22,23)24)18-21(17-19)29-31(25,26)27/h16-18H,2-15H2,1H3,(H,22,23,24)(H,25,26,27)
• InChI Key： USQVRFZEIYYKND-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=C(C=C(C=1)CCCCCCCCCCCCCCC)OS(=O)(=O)O

Computed Properties

• Exact Mass: 498.195725g/mol
• Monoisotopic Mass: 498.195725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 16
• Complexity: 465
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Molecular Weight: 498.7g/mol
• Topological Polar Surface Area: 175Ų

Experimental Properties

• PSA: 175.19000
• LogP: 7.50170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic pyrosulfates